Cas no 216432-41-6 (3-(5-Chloro-2-methanesulfonylpyrimidin-4-yl)-3-oxo-2-(quinolin-2-yl)propanenitrile)

• Product Name: 3-(5-Chloro-2-methanesulfonylpyrimidin-4-yl)-3-oxo-2-(quinolin-2-yl)propanenitrile
• CAS No: 216432-41-6
• MF: C₁₇H₁₁ClN₄O₃S
• MW: 386.812240839005
• CID: 5810199
• PubChem ID: 4246662
• Update Time: 2024-01-02

3-(5-Chloro-2-methanesulfonylpyrimidin-4-yl)-3-oxo-2-(quinolin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-26611142
• AKOS034452316
• CHEMBL4587798
• Z56771530
• 3-(5-chloro-2-methanesulfonylpyrimidin-4-yl)-3-oxo-2-(quinolin-2-yl)propanenitrile
• 216432-41-6
• 3-(5-Chloro-2-methanesulfonylpyrimidin-4-yl)-3-oxo-2-(quinolin-2-yl)propanenitrile

• Inchi： 1S/C17H11ClN4O3S/c1-26(24,25)17-20-9-12(18)15(22-17)16(23)11(8-19)14-7-6-10-4-2-3-5-13(10)21-14/h2-7,9,11H,1H3
• InChI Key： ZFPTXBBPWOVPDY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(C(C#N)C1C=CC2C=CC=CC=2N=1)=O)S(C)(=O)=O

Computed Properties

• Exact Mass: 386.0240391g/mol
• Monoisotopic Mass: 386.0240391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives